Cas no 914638-41-8 (Benzene, 1-isothiocyanato-2-(phenylmethoxy)-)

Benzene, 1-isothiocyanato-2-(phenylmethoxy)- structure
914638-41-8 structure
Product Name:Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
CAS No:914638-41-8
MF:C14H11NOS
MW:241.308242082596
CID:749070
PubChem ID:53740262
Update Time:2025-04-19

Benzene, 1-isothiocyanato-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
    • 1-isothiocyanato-2-phenylmethoxybenzene
    • SCHEMBL4326135
    • 2-(Benzyloxy)phenyl Isothiocyanate
    • SY328664
    • DTXSID90706327
    • 1-(Benzyloxy)-2-isothiocyanatobenzene
    • 914638-41-8
    • Inchi: 1S/C14H11NOS/c17-11-15-13-8-4-5-9-14(13)16-10-12-6-2-1-3-7-12/h1-9H,10H2
    • InChI Key: CUBKADTWNGWBCR-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC=CC=1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.05613515g/mol
  • Monoisotopic Mass: 241.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 53.7Ų
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